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Compound of Interest

Compound Name: Cesium chromate

Cat. No.: B076401 Get Quote

For researchers, scientists, and drug development professionals, a precise understanding of

the physicochemical properties of inorganic compounds is paramount. This guide provides a

comparative analysis of the molar enthalpy of fusion for cesium chromate and other alkali

metal chromates, supported by established experimental protocols.

While a definitive experimental value for the molar enthalpy of fusion of cesium chromate
(Cs₂CrO₄) is not readily available in the reviewed literature, this guide offers a comparative

framework using data for other alkali metal chromates. The primary experimental technique for

determining the molar enthalpy of fusion is Differential Scanning Calorimetry (DSC).[1]

Comparative Analysis of Alkali Metal Chromates
The molar enthalpy of fusion is a critical thermodynamic parameter that quantifies the energy

required to transform a substance from a solid to a liquid state at its melting point. This value is

indicative of the strength of the crystal lattice. A comparative summary of the available data for

alkali metal chromates is presented below.
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Compound Formula Melting Point (°C)
Molar Enthalpy of
Fusion (kJ/mol)

Sodium Chromate Na₂CrO₄ 792[2] 24.3[3][4]

Potassium Chromate K₂CrO₄ 968[5][6] 28.9[7]

Rubidium Chromate Rb₂CrO₄ Not Found Not Found

Cesium Chromate Cs₂CrO₄ 954 - 961
Not Found in

Searched Literature

Note: The molar enthalpy of fusion for Sodium Chromate was calculated from the reported heat

of fusion of 5810 cal/mol.[3][4] The molar enthalpy of fusion for Potassium Chromate was

calculated from the reported heat of fusion of 35.6 cal/g and its molar mass of 194.19 g/mol .[5]

[7][8]

Experimental Protocol: Determination of Molar
Enthalpy of Fusion by Differential Scanning
Calorimetry (DSC)
Differential Scanning Calorimetry is a thermoanalytical technique that measures the difference

in the amount of heat required to increase the temperature of a sample and a reference as a

function of temperature.[1]

1. Sample Preparation:

Accurately weigh 5-20 mg of the inorganic salt sample into a clean, dry aluminum DSC pan.

[9]

Ensure the sample is spread evenly across the bottom of the pan to optimize thermal

contact.

Hermetically seal the pan to prevent any loss of mass during heating. For samples sensitive

to oxidation, sealing under an inert atmosphere may be necessary.

2. Instrument Setup and Calibration:
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Use a calibrated Differential Scanning Calorimeter. Calibration for temperature and enthalpy

is typically performed using certified reference materials with known melting points and

enthalpies of fusion, such as indium.

Place an empty, sealed aluminum pan as the reference in the DSC cell.[9]

Purge the DSC cell with a high-purity inert gas, such as nitrogen or argon, at a constant flow

rate (e.g., 50 mL/min) throughout the experiment to provide an inert atmosphere and prevent

oxidative degradation.

3. DSC Measurement:

Equilibrate the sample at a temperature well below its expected melting point.

Heat the sample at a constant, controlled rate (e.g., 10 °C/min) through its melting transition.

[9]

Record the differential heat flow between the sample and the reference as a function of

temperature. The melting process will appear as an endothermic peak on the DSC

thermogram.[1]

4. Data Analysis:

From the resulting DSC curve, determine the onset temperature of the melting peak, which

corresponds to the melting point.

Integrate the area of the melting peak to determine the heat of fusion (in Joules).[1]

Calculate the molar enthalpy of fusion (ΔHfus) in kJ/mol using the following formula:

ΔHfus (kJ/mol) = (Area of the peak (J) / Sample mass (g)) * Molar mass of the compound (

g/mol ) / 1000

Experimental Workflow for DSC Measurement
The logical flow of the experimental procedure for determining the molar enthalpy of fusion

using DSC is illustrated in the diagram below.
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DSC Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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